1H-pyrazole-4-sulfonyl fluoride
Overview
Description
1H-pyrazole-4-sulfonyl fluoride (PFSF) is a fluorinated organic compound that has many applications in scientific research. It is a potent inhibitor of serine proteases, including enzymes involved in cellular metabolism, and can be used to study the structure and function of these enzymes. PFSF has been used to study a variety of physiological processes, including the regulation of glucose homeostasis, the regulation of the immune system, and the regulation of synaptic transmission. In addition, PFSF has been used in laboratory experiments to study the effects of its inhibition on various biological systems.
Scientific Research Applications
1H-pyrazole-4-sulfonyl fluoride has been used in a variety of scientific research applications. It has been used to study the structure and function of serine proteases, and has been used to study the regulation of glucose homeostasis, the regulation of the immune system, and the regulation of synaptic transmission. 1H-pyrazole-4-sulfonyl fluoride has also been used to study the effects of its inhibition on various biological systems.
Mechanism of Action
1H-pyrazole-4-sulfonyl fluoride is a potent inhibitor of serine proteases, including enzymes involved in cellular metabolism. It works by binding to the active site of the enzyme, preventing the enzyme from carrying out its normal activity. This inhibition can be used to study the structure and function of the enzyme, as well as the effects of its inhibition on various biological systems.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1H-pyrazole-4-sulfonyl fluoride depend on the type of serine protease it is inhibiting and the system in which it is being studied. In general, 1H-pyrazole-4-sulfonyl fluoride has been shown to inhibit the activity of serine proteases, which can have a variety of effects on the cell. For example, 1H-pyrazole-4-sulfonyl fluoride has been shown to inhibit the activity of the enzyme responsible for degrading glucose, resulting in an increase in glucose levels in the cell. It has also been shown to inhibit the activity of enzymes involved in the regulation of the immune system, resulting in an increase in inflammatory responses.
Advantages and Limitations for Lab Experiments
1H-pyrazole-4-sulfonyl fluoride is a useful tool for laboratory experiments, as it can be used to study the structure and function of serine proteases, as well as the effects of its inhibition on various biological systems. One of the advantages of using 1H-pyrazole-4-sulfonyl fluoride is that it is relatively easy to synthesize and can be used in a variety of systems. However, it is important to note that 1H-pyrazole-4-sulfonyl fluoride is a potent inhibitor of serine proteases and should be used with caution in laboratory experiments.
Future Directions
There are many potential future directions for the use of 1H-pyrazole-4-sulfonyl fluoride in scientific research. One potential direction is the use of 1H-pyrazole-4-sulfonyl fluoride in drug discovery, as it can be used to study the structure and function of serine proteases and their inhibition. Another potential direction is the use of 1H-pyrazole-4-sulfonyl fluoride to study the regulation of glucose homeostasis, the regulation of the immune system, and the regulation of synaptic transmission. Additionally, 1H-pyrazole-4-sulfonyl fluoride could be used to study the effects of its inhibition on various biological systems, such as the cardiovascular system, the nervous system, and the immune system. Finally, 1H-pyrazole-4-sulfonyl fluoride could be used to study the effects of its inhibition on various diseases, such as cancer, diabetes, and Alzheimer's disease.
Synthesis Methods
1H-pyrazole-4-sulfonyl fluoride can be synthesized by reacting 4-sulfonylpyrazole with fluorosulfonic acid in an aqueous solution. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, to provide the necessary conditions for the reaction to occur. The reaction proceeds in two steps, first forming a sulfonate ester, which then reacts with fluorosulfonic acid to form 1H-pyrazole-4-sulfonyl fluoride. The reaction is generally carried out at room temperature, and the product can be isolated by precipitation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1H-pyrazole-4-sulfonyl fluoride involves the reaction of pyrazole-4-sulfonic acid with thionyl chloride followed by treatment with hydrogen fluoride.", "Starting Materials": [ "Pyrazole-4-sulfonic acid", "Thionyl chloride", "Hydrogen fluoride" ], "Reaction": [ "Pyrazole-4-sulfonic acid is dissolved in anhydrous dichloromethane.", "Thionyl chloride is added dropwise to the solution with stirring at room temperature.", "The reaction mixture is stirred for several hours until the evolution of gas ceases.", "The solvent is removed under reduced pressure to obtain pyrazole-4-sulfonyl chloride.", "Pyrazole-4-sulfonyl chloride is dissolved in anhydrous tetrahydrofuran.", "Hydrogen fluoride gas is bubbled through the solution at -78°C for several hours.", "The reaction mixture is allowed to warm to room temperature and stirred for several hours.", "The solvent is removed under reduced pressure to obtain 1H-pyrazole-4-sulfonyl fluoride." ] } | |
CAS RN |
1936120-21-6 |
Product Name |
1H-pyrazole-4-sulfonyl fluoride |
Molecular Formula |
C3H3FN2O2S |
Molecular Weight |
150.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
